molecular formula C22H14ClNO4 B215940 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate

4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate

Cat. No. B215940
M. Wt: 391.8 g/mol
InChI Key: LCGCOHNOBIRWKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate, also known as CBIDB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CBIDB is a derivative of isoindolinone and benzoic acid and is known for its unique properties, including its ability to act as an inhibitor of certain enzymes and its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate has been shown to inhibit acetylcholinesterase and butyrylcholinesterase by binding to the active site of the enzyme and preventing the hydrolysis of acetylcholine. 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate has also been shown to modulate the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate has been shown to exhibit various biochemical and physiological effects, including the inhibition of certain enzymes, the modulation of signaling pathways, and the induction of apoptosis in cancer cells. 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate has also been shown to possess antioxidant activity, which may be beneficial in the treatment of various diseases, including neurodegenerative disorders and cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate in lab experiments is its ability to act as an inhibitor of certain enzymes, which can be useful in studying the role of these enzymes in various biological processes. 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate also possesses anticancer activity, which can be useful in studying the mechanisms of cancer cell death and developing new cancer therapies. However, one of the limitations of using 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate, including the development of new synthetic methods for producing 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate and its derivatives, the identification of new targets for 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate inhibition, and the evaluation of 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate's potential as a therapeutic agent for various diseases. Additionally, further studies are needed to elucidate the mechanisms of action of 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate and its derivatives and to determine their potential toxicity and side effects.

Synthesis Methods

The synthesis of 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate involves a multi-step process that requires the use of several reagents and conditions. One of the most commonly used methods for synthesizing 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate involves the reaction of 4-chlorobenzyl chloride with 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and agriculture. In medicinal chemistry, 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate has been shown to exhibit potent inhibitory activity against certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease. 4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate has also been shown to possess anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.

properties

Product Name

4-chlorobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate

Molecular Formula

C22H14ClNO4

Molecular Weight

391.8 g/mol

IUPAC Name

(4-chlorophenyl)methyl 2-(1,3-dioxoisoindol-2-yl)benzoate

InChI

InChI=1S/C22H14ClNO4/c23-15-11-9-14(10-12-15)13-28-22(27)18-7-3-4-8-19(18)24-20(25)16-5-1-2-6-17(16)21(24)26/h1-12H,13H2

InChI Key

LCGCOHNOBIRWKO-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=CC=C3C(=O)OCC4=CC=C(C=C4)Cl

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=CC=C3C(=O)OCC4=CC=C(C=C4)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.